6-{4-[5,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile

• IUPAC Name: 6-[4-(5,6-dimethyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H20N6S/c1-12-13(2)20-17(24-3)21-16(12)23-8-6-22(7-9-23)15-5-4-14(10-18)11-19-15/h4-5,11H,6-9H2,1-3H3
• InChI Key: JBZXRAOBACDVNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1N2CCN(CC2)C3=NC=C(C=C3)C#N)SC)C
• Molecular Formula: C17H20N6S
• Molecular Weight: 340.4 g/mol

Description

The compound “6-{4-[5,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile” is a complex organic molecule. It contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms. The molecule also contains a piperazine ring, which is a common feature in many pharmaceuticals and it often contributes to the water solubility of drugs.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, a piperazine ring, and a nitrile group. The presence of these functional groups would likely confer specific chemical properties to the molecule, such as polarity, reactivity, and potential for hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrile group could increase its polarity, while the presence of the piperazine ring could enhance its water solubility.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it’s a drug, its mechanism would depend on its specific biological target. Piperazine rings are common in many drugs and can interact with a variety of biological targets.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it shows promising activity in biological assays, it could be further developed and optimized as a drug.